Cas no 286425-36-3 (Ethanol-13C2,2-(methoxy-13C)- (9CI))

• Product Name: Ethanol-13C2,2-(methoxy-13C)- (9CI)
• CAS No: 286425-36-3
• MF: C₃H₈O₂
• MW: 79.0723857879639
• CID: 248618
• PubChem ID: 16213380
• Update Time: 2025-04-19

Ethanol-13C2,2-(methoxy-13C)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanol-13C2,2-(methoxy-13C)- (9CI)
• 2-methoxyethanol
• 2-METHOXYETHANOL, [13C3]
• 2-Methoxyethanol-13C3, 99 atom % 13C
• 286425-36-3
• 2-(113C)methoxy(1,2-13C2)ethanol
• 2-Methoxyethanol-13C3
• 2-[(~13~C)Methyloxy](~13~C_2_)ethan-1-ol
• DTXSID10583910

• Inchi： 1S/C3H8O2/c1-5-3-2-4/h4H,2-3H2,1H3/i1+1,2+1,3+1
• InChI Key： XNWFRZJHXBZDAG-VMIGTVKRSA-N
• SMILES： O([13CH3])[13CH2][13CH2]O

Computed Properties

• Exact Mass: 79.062494000g/mol
• Monoisotopic Mass: 79.062494000g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 14.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.003 g/mL at 25 °C
• Melting Point: −85 °C(lit.)
• Boiling Point: 124-125 °C(lit.)
• Flash Point: 115 °F
• Refractive Index: n20/D 1.402(lit.)
• Solubility: Not determined

Ethanol-13C2,2-(methoxy-13C)- (9CI) Security Information

• Hazardous Material transportation number：UN 1188 3/PG 3
• WGK Germany：3
• Hazard Category Code： 61-10-20/21/22-36/37/38-62-60
• Safety Instruction： 53-16-36/37/39-45
• Hazardous Material Identification：